purealidin A
purealidin A
Brand Name:
Vulcanchem
CAS No.:
134850-51-4
VCID:
VC0143749
InChI:
InChI=1S/C17H22Br2N6O3/c18-12-6-10(7-13(19)15(12)28-5-1-3-20)8-14(25-27)16(26)22-4-2-11-9-23-17(21)24-11/h6-7,9,27H,1-5,8,20H2,(H,22,26)(H3,21,23,24)/b25-14+
SMILES:
C1=C(C=C(C(=C1Br)OCCCN)Br)CC(=NO)C(=O)NCCC2=CN=C(N2)N
Molecular Formula:
C17H22Br2N6O3
Molecular Weight:
518.2 g/mol
purealidin A
CAS No.: 134850-51-4
Main Products
VCID: VC0143749
Molecular Formula: C17H22Br2N6O3
Molecular Weight: 518.2 g/mol
| CAS No. | 134850-51-4 |
|---|---|
| Product Name | purealidin A |
| Molecular Formula | C17H22Br2N6O3 |
| Molecular Weight | 518.2 g/mol |
| IUPAC Name | (2E)-N-[2-(2-amino-1H-imidazol-5-yl)ethyl]-3-[4-(3-aminopropoxy)-3,5-dibromophenyl]-2-hydroxyiminopropanamide |
| Standard InChI | InChI=1S/C17H22Br2N6O3/c18-12-6-10(7-13(19)15(12)28-5-1-3-20)8-14(25-27)16(26)22-4-2-11-9-23-17(21)24-11/h6-7,9,27H,1-5,8,20H2,(H,22,26)(H3,21,23,24)/b25-14+ |
| Standard InChIKey | VZDKEGKTDBWXJY-AFUMVMLFSA-N |
| Isomeric SMILES | C1=C(C=C(C(=C1Br)OCCCN)Br)C/C(=N\O)/C(=O)NCCC2=CN=C(N2)N |
| SMILES | C1=C(C=C(C(=C1Br)OCCCN)Br)CC(=NO)C(=O)NCCC2=CN=C(N2)N |
| Canonical SMILES | C1=C(C=C(C(=C1Br)OCCCN)Br)CC(=NO)C(=O)NCCC2=CN=C(N2)N |
| Synonyms | purealidin A |
| PubChem Compound | 9571169 |
| Last Modified | Nov 11 2021 |
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